Cas no 14397-59-2 (Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3))

Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3) is a deuterated analog of isophorone, featuring selective deuteration at key positions, including the methyl group and ring carbons. This isotopically labeled compound is primarily used as an internal standard in mass spectrometry and NMR spectroscopy, ensuring high precision in quantitative analyses. Its deuterium substitution minimizes interference from protonated species, enhancing signal resolution and accuracy. The compound’s stability and compatibility with organic solvents make it suitable for applications in pharmaceutical, environmental, and metabolic research. Its well-defined isotopic purity and structural integrity support reliable traceability in analytical workflows.
Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3) structure
14397-59-2 structure
Product Name:Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3)
CAS No:14397-59-2
MF:C9H14O
MW:146.25615644455
CID:120392
PubChem ID:102602165
Update Time:2025-06-09

Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3) Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-one-2,4,4,6,6-d5,5,5-dimethyl-3-(methyl-d3)- (7CI,8CI,9CI)
    • ISOPHORONE (3-METHYL-D3, 2,4,4,6,6-D5)
    • 1,1-Dimethyl-3-trideuteromethyl-2,2,4,6,6-pentadeutero-cyclohexen-(3)-on-(5)
    • 2,2,4,4,6-pentachloro-6-phenoxy-1,3,5-triaza-2
    • 2,4,4,6,6-pentachloro-2-phenoxy-cyclotriphosphazene
    • 2,4,4,6,6-Pentadeutero 3-trideuteromethyl 5,5-dimethyl 2-cyclohexen 1-one
    • AC1L6SJJ
    • NSC169704
    • pentachlorophenoxycyclotriphosphazene
    • Pentachlor-phenoxy-cyclotriphosphazatrien
    • Phenyloxypentachlorcyclotriphosphazen
    • ISOPHORONE-D8
    • ISOPHORONE-D8 (2,4,4,6,6-D5, 3-METHYL-D3)
    • 3-methyl-D3) (3,5,5-Trimethyl-2-cyclohexen-1-one)
    • (2,4,4,6,6-D5
    • CS-0564735
    • Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3)
    • 2,4,4,6,6-Pentadeuterio-5,5-dimethyl-3-(trideuteriomethyl)cyclohex-2-en-1-one
    • Isophorone D8 (3-Methyl D3, 2,4,4,6,6 D5); 2-Cyclohexen-1-one-2,4,4,6,6-d5, 5,5-dimethyl-3-(methyl-d3)- (7CI,8CI,9CI)
    • Isophorone D8 (3-Methyl D3, 2,4,4,6,6-D5)
    • 14397-59-2
    • 2-Cyclohexen-1-one-2,4,4,6,6-d5, 5,5-dimethyl-3-(methyl-d3)-
    • D98704
    • DTXSID101183694
    • HY-Y0932S1
    • Inchi： 1S/C9H14O/c1-7-4-8(10)6-9(2,3)5-7/h4H,5-6H2,1-3H3/i1D3,4D,5D2,6D2
    • InChI Key： HJOVHMDZYOCNQW-WOACEMEVSA-N
    • SMILES： O=C1C([2H])=C(C([2H])([2H])[2H])C([2H])([2H])C(C)(C)C1([2H])[2H]

Computed Properties

  • Exact Mass: 138.10452
  • Monoisotopic Mass: 146.154679033g/mol
  • Isotope Atom Count: 8
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 2.32180

Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I824106-2.5mg
Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3)
 14397-59-2
2.5mg
 $ 65.00 2023-09-07
TRC
I824106-5mg
Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3)
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5mg
 $ 87.00 2023-09-07
TRC
I824106-25mg
Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3)
 14397-59-2
25mg
 $ 222.00 2023-09-07

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